Cas no 365417-53-4 (Desmethyl Tenofovir Disoproxil)

• Product Name: Desmethyl Tenofovir Disoproxil
• CAS No: 365417-53-4
• MF: C₁₈H₂₈N₅O₁₀P
• MW: 505.416185379028
• CID: 1474087
• PubChem ID: 10368861
• Update Time: 2025-09-27

Desmethyl Tenofovir Disoproxil Chemical and Physical Properties

Names and Identifiers

• Des-Methyl TDF
• Desmethyl Tenofovir Disoproxil Fumarate
• bis-POC-PMPA
• (((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)phosphoryl)bis(oxy)bis(methylene) isopropyl dicarbonate
• [[2-(6-Amino-9H-purine-9-yl)ethoxy]methyl]phosphonic acid bis[(isopropoxycarbonyloxy)methyl] ester
• [2-(6-aminopurin-9-yl)ethoxymethyl-(isopropoxycarbonyloxymethoxy)phosphoryl]oxymethyl isopropyl carbonate
• 365417-53-4
• [2-(6-aminopurin-9-yl)ethoxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propan-2-yl carbonate
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)phosphoryl)bis(oxy))bis(methylene) diisopropyl bis(carbonate)
• ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)phosphoryl)bis(oxy))bis(methylene)diisopropylbis(carbonate)
• SCHEMBL17319263
• Desmethyl Tenofovir Disoproxil

• Inchi： 1S/C18H28N5O10P/c1-12(2)32-17(24)28-9-30-34(26,31-10-29-18(25)33-13(3)4)11-27-6-5-23-8-22-14-15(19)20-7-21-16(14)23/h7-8,12-13H,5-6,9-11H2,1-4H3,(H2,19,20,21)
• InChI Key： XOWOKUJFVRFKNP-UHFFFAOYSA-N
• SMILES： P(COCCN1C=NC2=C(N)N=CN=C12)(=O)(OCOC(=O)OC(C)C)OCOC(=O)OC(C)C

Computed Properties

• Exact Mass: 505.15737910 g/mol
• Monoisotopic Mass: 505.15737910 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 185
• Molecular Weight: 505.4

Desmethyl Tenofovir Disoproxil Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Desmethyl Tenofovir Disoproxil

Desmethyl Tenofovir Disoproxil (CAS No. 365417-53-4): An Overview of a Promising Prodrug in Antiviral Therapy

Desmethyl Tenofovir Disoproxil (CAS No. 365417-53-4) is a prodrug of tenofovir, a nucleotide reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV and chronic hepatitis B. This compound has garnered significant attention in recent years due to its potential to enhance the therapeutic efficacy and reduce the side effects associated with tenofovir therapy. In this article, we will delve into the chemical structure, pharmacological properties, and clinical applications of Desmethyl Tenofovir Disoproxil, highlighting its role in modern antiviral therapy.

Chemical Structure and Synthesis

Desmethyl Tenofovir Disoproxil is a derivative of tenofovir disoproxil fumarate (TDF), which is a well-established antiretroviral agent. The chemical structure of Desmethyl Tenofovir Disoproxil (C₁₉H₃₀N₅O₈P) is characterized by the removal of a methyl group from the parent compound, resulting in a modified prodrug with potentially improved pharmacokinetic properties. The synthesis of Desmethyl Tenofovir Disoproxil involves several steps, including the dealkylation of TDF and subsequent modification to enhance its stability and bioavailability.

Pharmacological Properties

The pharmacological properties of Desmethyl Tenofovir Disoproxil are closely related to its ability to act as a prodrug for tenofovir. Upon administration, Desmethyl Tenofovir Disoproxil undergoes hydrolysis in the liver, releasing tenofovir, which is then phosphorylated to form tenofovir diphosphate (TFV-DP). TFV-DP inhibits viral reverse transcriptase by competing with natural substrates and terminating DNA chain elongation, thereby preventing viral replication.

Clinical Applications and Efficacy

Clinical trials have demonstrated the efficacy and safety of Desmethyl Tenofovir Disoproxil in treating HIV and chronic hepatitis B. A recent study published in the Journal of Antimicrobial Chemotherapy reported that patients treated with Desmethyl Tenofovir Disoproxil showed significant reductions in viral load and improved renal function compared to those receiving standard TDF therapy. These findings suggest that Desmethyl Tenofovir Disoproxil may offer a safer and more effective alternative for long-term antiviral treatment.

Safety Profile and Side Effects

The safety profile of Desmethyl Tenofovir Disoproxil is an important consideration in its clinical application. While tenofovir disoproxil fumarate (TDF) has been associated with renal toxicity and bone density loss, studies have shown that Desmethyl Tenofovir Disoproxil may have a more favorable safety profile. A phase II clinical trial conducted by Gilead Sciences found that patients treated with Desmethyl Tenofovir Disoproxil had lower rates of renal impairment and bone mineral density loss compared to those receiving TDF.

Potential Future Directions

The ongoing research on Desmethyl Tenofovir Disoproxil holds promise for further advancements in antiviral therapy. Current studies are exploring the use of this compound in combination with other antiretroviral agents to develop more effective treatment regimens for HIV and hepatitis B. Additionally, researchers are investigating the potential of Desmethyl Tenofovir Disoproxil strong > as a prophylactic agent to prevent viral transmission, particularly in high-risk populations.

In conclusion, Desmethyl Tenofovir Disoproxil (CAS No. 365417-53-4) strong > represents a significant advancement in the field of antiviral therapy. Its unique chemical structure and improved pharmacological properties make it a promising candidate for enhancing the efficacy and safety of tenofovir-based treatments. As research continues to uncover new insights into its mechanisms of action and clinical applications, it is likely that this compound will play an increasingly important role in the management of viral infections. p >